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Compound of Interest

Compound Name: 1-Bromohexadecane-d33

Cat. No.: B1528123

An In-depth Technical Guide to 1-
Bromohexadecane-d33

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromohexadecane-d33, a
deuterated analog of 1-Bromohexadecane. This document details its chemical and physical
properties, synthesis, and key applications, with a focus on its relevance in research and
development.

Core Chemical Data

1-Bromohexadecane-d33 is a valuable compound in various scientific fields, particularly
where isotopic labeling is required to trace metabolic pathways or to alter reaction kinetics.
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1-Bromohexadecane (for

Property 1-Bromohexadecane-d33 .

comparison)
CAS Number 284474-41-5 112-82-3[1][2]
Molecular Formula CDs3(CD2)14CD2Br CieH33BI[1][2]
Molecular Weight 338.54 g/mol 305.34 g/mol [3][4]
Melting Point 16-18 °C (lit.) 16-18 °C (lit.)[3][5]
Boiling Point 190 °C at 11 mmHg (lit.) 190 °C at 11 mmHg (lit.)[3]
Density 1.105 g/mL at 25 °C 0.999 g/mL at 25 °C (lit.)[3]
Refractive Index Not available n20/D 1.461 (lit.)[3]
Isotopic Purity 98 atom % D Not applicable

Synthesis of 1-Bromohexadecane-d33

The synthesis of 1-Bromohexadecane-d33 typically involves the bromination of its deuterated
alcohol precursor, N-hexadecyl-d33 alcohol. A general and adaptable method for the synthesis
of alkyl bromides from their corresponding alcohols is the reaction with hydrogen bromide.

Experimental Protocol: Bromination of N-hexadecyl-d33
alcohol

A plausible synthetic route for 1-Bromohexadecane-d33 is the reaction of N-hexadecyl-d33
alcohol with hydrogen bromide.[6] While a detailed published protocol specifically for the
deuterated version is not readily available, the following is a well-established method for the
non-deuterated analog which can be adapted.

Materials:
» N-hexadecyl-d33 alcohol
e 48% aqueous hydrobromic acid (HBr)

e Chloroform (CHCIs)
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o Saturated sodium bicarbonate (NaHCOs3) solution
e Brine (saturated NaCl solution)
e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

A mixture of N-hexadecyl-d33 alcohol and 48% aqueous hydrobromic acid is heated under
reflux for 24 hours.

 After cooling to room temperature, the reaction mixture is extracted with chloroform.

e The combined organic layers are washed sequentially with saturated sodium bicarbonate
solution and brine.

e The organic layer is then dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure, and the resulting product is dried under
vacuum to yield 1-Bromohexadecane-d33.
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Caption: Synthetic workflow for 1-Bromohexadecane-d33.
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Applications in Research and Development

1-Bromohexadecane and its deuterated analog are versatile reagents in organic synthesis and
materials science.

Role in Drug Development

Deuteration of drug candidates is a strategic approach in medicinal chemistry to improve their
metabolic profiles.[7][8] The substitution of hydrogen with deuterium can lead to a stronger
carbon-deuterium bond, which can slow down metabolic processes that involve the cleavage of
this bond.[9] This "kinetic isotope effect" can result in:

e Improved Pharmacokinetics: Reduced metabolic rate can lead to a longer half-life and lower
clearance of a drug, potentially allowing for less frequent dosing.[10][11]

o Reduced Toxicity: By altering metabolic pathways, deuteration can decrease the formation of
toxic metabolites.[10]

While there are no specific drug development programs publicly citing the use of 1-
Bromohexadecane-d33, it serves as a valuable building block for introducing a deuterated
hexadecyl chain into a larger molecule. This could be relevant for developing new chemical
entities where a long alkyl chain is a "soft spot" for metabolic degradation.

Applications in Materials Science

1-Bromohexadecane is utilized in the synthesis and functionalization of nanoparticles. The long
alkyl chain can act as a capping agent, controlling the growth and imparting stability to the
nanoparticles. It can also serve as a high-boiling point solvent in their synthesis. The use of 1-
Bromohexadecane-d33 in this context would allow for detailed mechanistic studies of
nanoparticle formation and surface dynamics using techniques sensitive to isotopic labeling,
such as neutron scattering.

Experimental Protocol: Functionalization of
Nanoparticles

The following is a conceptual protocol for the surface functionalization of pre-synthesized
nanoparticles with a deuterated hexadecyl chain using 1-Bromohexadecane-d33. This
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process imparts hydrophobicity and can be used to create a stable colloidal dispersion in non-
polar solvents.

Materials:

Pre-synthesized nanoparticles (e.g., iron oxide, quantum dots) with surface ligands
amenable to substitution (e.g., oleylamine).

1-Bromohexadecane-d33

A high-boiling point, non-polar solvent (e.g., 1-octadecene)

Inert gas (e.g., Argon or Nitrogen)

Procedure:

A dispersion of the nanoparticles in the high-boiling point solvent is prepared in a reaction
flask.

e The system is degassed and placed under an inert atmosphere.
e 1-Bromohexadecane-d33 is injected into the flask.

e The mixture is heated to a high temperature (e.g., 180-220 °C) and stirred for several hours
to facilitate the ligand exchange reaction.

 After cooling, the functionalized nanoparticles are precipitated by adding a polar non-solvent
(e.g., ethanol) and collected by centrifugation.

e The washing and precipitation steps are repeated to remove excess reagents.

e The final product, deuterated hexadecyl-capped nanoparticles, is redispersed in a suitable
non-polar solvent.
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Caption: Workflow for nanoparticle functionalization.
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Conclusion

1-Bromohexadecane-d33 is a specialized chemical reagent with significant potential in drug
development and advanced materials science. Its primary value lies in the introduction of a
deuterated long-alkyl chain, which can be leveraged to study and control metabolic pathways
or to probe the structure and dynamics of nanomaterials. The synthetic routes are accessible,
and its applications, though specialized, are at the forefront of chemical and biomedical
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1528123?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

